BENGHE Methodological & Application

Check Availability & Pricing

Preparing Stock Solutions of UNC4203 for
Preclinical Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: UNC4203

Cat. No.: B611583

Abstract

This document provides detailed application notes and protocols for the preparation of stock
solutions of UNC4203, a potent and highly selective MERTK inhibitor.[1][2][3][4] These
guidelines are intended for researchers, scientists, and drug development professionals
engaged in preclinical cancer research and other studies involving the TAM (TYRO3, AXL,
MERTK) family of receptor tyrosine kinases.[4] The protocols herein cover preparation for both
in vitro and in vivo applications, with a focus on ensuring solution stability and experimental
reproducibility.

Introduction to UNC4203

UNC4203 is a small molecule inhibitor that demonstrates high selectivity for MERTK (Mer
Tyrosine Kinase), a member of the TAM family of receptor tyrosine kinases.[1][2][3][4] MERTK
is implicated in various cellular processes, including cell survival, proliferation, and migration.[5]
[6] Dysregulation of the MERTK signaling pathway is associated with the progression of
numerous cancers, making it a compelling target for therapeutic intervention.[6][7][8]
UNC4203's potent inhibitory activity against MERTK allows for the targeted investigation of this
pathway in cancer biology and immunology.

MERTK Signaling Pathway

The MERTK signaling cascade is initiated by the binding of its ligands, such as Gas6 and
Protein S, which leads to receptor dimerization and autophosphorylation of tyrosine residues in
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the intracellular domain.[5] This activation triggers downstream signaling cascades, including
the PISK/AKT, MAPK/ERK, and STAT pathways, promoting cell survival and proliferation.[5][6]
[8] UNC4203 exerts its effect by inhibiting the kinase activity of MERTK, thereby blocking these
downstream signals.
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Caption: MERTK Signaling Pathway and UNC4203 Inhibition.

Properties of UNC4203

A summary of the key chemical and physical properties of UNC4203 is provided in the table
below.
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Property Value Reference
Molecular Formula C30H44aN6O [4]
Molecular Weight 504.71 g/mol [2]

CAS Number 1818234-19-3 [4]
Appearance Off-white to light yellow solid [1]

Purity >98% [3]

ICso0 (MERTK) 1.2nM - 2.4 nM [1][3]

ICso0 (AXL) 80 nM - 140 nM [11[3]

ICso (TYRO3) 9.1 nM - 42 nM [1][3]

ICso (FLT3) 39 nM - 90 nM [11[3]

Experimental Protocols

Materials and Equipment
o UNC4203 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for In Vitro Stock Solution Preparation (10 mM
in DMSO)
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This protocol describes the preparation of a 10 mM stock solution of UNC4203 in DMSO,
suitable for most cell-based assays.

1. Weigh UNC4203

:

2. Add Anhydrous DMSO

:

3. Vortex/Sonicate to Dissolve

:

4. Aliquot into Tubes

:

5. Store at -20°C or -80°C

:
O

Click to download full resolution via product page

Caption: Workflow for In Vitro Stock Solution Preparation.

Procedure:
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o Calculate the required mass of UNC4203. To prepare 1 mL of a 10 mM stock solution, you
will need:

o Mass (mg) =10 mmol/L*1 mL* (1 L/21000 mL) * 504.71 g/mol * (1000 mg /1 g) = 5.047
mg

» Weigh the UNC4203 powder. Carefully weigh out the calculated mass of UNC4203 and
place it into a sterile microcentrifuge tube or vial.

e Add DMSO. Add the appropriate volume of anhydrous DMSO to the tube containing the
UNC4203 powder. For a 10 mM solution, add 1 mL of DMSO for every 5.047 mg of
UNC4203.

o Dissolve the compound. Vortex the solution thoroughly. If necessary, use a sonicator to aid
dissolution.[1] Visually inspect the solution to ensure that all solid material has dissolved.

» Aliquot and store. Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).[1][3]

Stock Solution Preparation Table (for different volumes of a 10 mM solution):

Desired Volume Mass of UNC4203 (mg) Volume of DMSO (mL)
0.5mL 2.52 mg 0.5
1.0 mL 5.05 mg 1.0
2.0 mL 10.10 mg 2.0
5.0 mL 25.24 mg 5.0

Protocol for In Vivo Stock Solution Formulation

For animal studies, UNC4203 can be formulated in various vehicles. Below are three common
formulations. It is crucial to select a formulation that is appropriate for the intended route of
administration and animal model.

Formulation 1: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline[1]
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Prepare a high-concentration stock of UNC4203 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 1 part of the UNC4203/DMSO stock.

Add 4 parts of PEG300 and mix thoroughly.

Add 0.5 parts of Tween-80 and mix until the solution is clear.

Add 4.5 parts of saline and mix to achieve the final formulation.

Formulation 2: 10% DMSO, 90% (20% SBE-(3-CD in Saline)[1]

Prepare a 20% (w/v) solution of SBE-B-CD in saline.

Prepare a high-concentration stock of UNC4203 in DMSO.

In a sterile tube, add 1 part of the UNC4203/DMSO stock.

Add 9 parts of the 20% SBE-[-CD in saline solution and mix thoroughly.
Formulation 3: 10% DMSO, 90% Corn Oil[1]

o Prepare a high-concentration stock of UNC4203 in DMSO.

e In a sterile tube, add 1 part of the UNC4203/DMSO stock.

e Add 9 parts of corn oil and mix thoroughly.

Note: For all in vivo formulations, it is recommended to prepare the solution fresh on the day of
use. If precipitation occurs, gentle warming and/or sonication may be used to redissolve the
compound.[1]

Storage and Stability

Proper storage of UNC4203, both in its solid form and as a stock solution, is critical for
maintaining its activity.
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Storage .

Form Duration Reference
Temperature

Solid Powder 4°C (short-term) Days to weeks [1]

-20°C (long-term) Months to years [4]

DMSO Stock Solution -20°C Up to 1 month [11[3]

-80°C Up to 6 months [11[3]

Important Considerations:

o UNC4203 is supplied as a solid. For shipping, it is stable at room temperature for several
weeks.[4]

e Protect the solid compound and stock solutions from light and moisture.[1]

« Avoid repeated freeze-thaw cycles of stock solutions. Aliquoting into single-use volumes is
highly recommended.[1]

e Always use anhydrous DMSO for preparing stock solutions, as hygroscopic DMSO can
significantly impact solubility.[1]

Conclusion

These application notes provide a comprehensive guide for the preparation of UNC4203 stock
solutions for both in vitro and in vivo experiments. Adherence to these protocols will help
ensure the integrity and activity of the compound, leading to more reliable and reproducible
experimental outcomes. Researchers should always consult the specific product datasheet for
the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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